Cas no 1092286-09-3 (methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate
• CAS No: 1092286-09-3
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• MDL: MFCD11557220
• CID: 4570913
• PubChem ID: 33778335
• Update Time: 2025-07-22

methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate
• SB62679
• Methyl 4-Bromo-3-methylpyrrole-2-carboxylate
• O11932
• 4-Bromo-3-methyl-1H-pyrrole-2-carboxylic acid methyl ester
• methyl4-bromo-3-methyl-1H-pyrrole-2-carboxylate
• EN300-2009118
• 1092286-09-3
• CS-0279518
• AKOS023554334
• methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate

• MDL： MFCD11557220
• Inchi： 1S/C7H8BrNO2/c1-4-5(8)3-9-6(4)7(10)11-2/h3,9H,1-2H3
• InChI Key： GZBZIQHPQZDXHK-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 289.3±35.0 °C at 760 mmHg
• Flash Point: 128.8±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate

Methyl 4-Bromo-3-Methyl-1H-Pyrrole-2-Carboxylate (CAS No. 1092286-09-3): An Overview

Methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate (CAS No. 1092286-09-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyrrole ring and a methyl ester group. These characteristics make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate is defined by its molecular formula, C₉H₉BrNO₂, and a molecular weight of 237.07 g/mol. The bromine atom in the 4-position of the pyrrole ring imparts significant reactivity and selectivity, making it a valuable intermediate in synthetic pathways. The methyl ester group, on the other hand, enhances the solubility and stability of the compound, which are crucial factors in pharmaceutical applications.

In recent years, methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. One notable application is in the development of inhibitors for specific enzymes and receptors involved in various diseases. For instance, researchers have explored its use in the synthesis of compounds that target kinases, which are key enzymes implicated in cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate as a key intermediate in the synthesis of potent inhibitors of cyclin-dependent kinases (CDKs). CDKs are critical regulators of cell cycle progression and are often dysregulated in cancer cells. The synthesized compounds exhibited high selectivity and potency against CDKs, demonstrating the potential of methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate as a valuable scaffold for drug discovery.

Beyond its role in kinase inhibition, methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate has also shown promise in the development of anti-inflammatory agents. In a study published in Bioorganic & Medicinal Chemistry Letters, researchers synthesized a series of derivatives from this compound and evaluated their anti-inflammatory properties. The results indicated that several derivatives exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential therapeutic applications in inflammatory diseases.

The synthetic versatility of methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate extends to its use as a precursor for the preparation of more complex molecules. Its bromine substituent can be readily functionalized through various chemical reactions, including nucleophilic substitution and cross-coupling reactions. These reactions allow for the introduction of diverse functional groups, thereby expanding the range of bioactive molecules that can be synthesized from this starting material.

In addition to its synthetic utility, methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate has been investigated for its biological properties. Studies have shown that this compound can modulate cellular signaling pathways involved in apoptosis and cell survival. For example, research published in Chemical Biology & Drug Design demonstrated that derivatives of methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate could induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades.

The safety profile of methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate is another important consideration for its use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic concentrations, with minimal toxicity observed in vitro and in vivo models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, methyl 4-bromo-3-methyl-1H-pyrrole-2-carboxylate (CAS No. 1092286-09-3) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.